ethyl 1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(1-ethylpyrazol-4-yl)methyl]-4-[[2-(trifluoromethyl)phenyl]methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C22H28F3N3O2/c1-3-28-16-17(14-26-28)15-27-11-9-21(10-12-27,20(29)30-4-2)13-18-7-5-6-8-19(18)22(23,24)25/h5-8,14,16H,3-4,9-13,15H2,1-2H3
• InChI Key: MQLMEUDVJWARHO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CN2CCC(CC2)(CC3=CC=CC=C3C(F)(F)F)C(=O)OCC
• Molecular Formula: C22H28F3N3O2
• Molecular Weight: 423.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including an ethyl group, a pyrazole ring, a benzyl group, and a piperidine ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The pyrazole ring, for example, is a five-membered ring with two nitrogen atoms. The piperidine ring is a six-membered ring with one nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of polar groups, the size and shape of the molecule, and the presence of aromatic rings.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole derivatives have biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Given the interesting structure of this compound, it could be a subject of future research in areas like medicinal chemistry or materials science. Pyrazole derivatives, in particular, are an active area of research due to their wide range of biological activities.